Cas no 687579-16-4 (1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea)

• Product Name: 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea
• CAS No: 687579-16-4
• MF: C₂₆H₂₇FN₄OS
• MW: 462.582187891006
• CID: 6195067
• PubChem ID: 2157970
• Update Time: 2025-07-16

1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea
• 1-(4-ethoxyphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-[(pyridin-4-yl)methyl]thiourea
• F0591-1172
• 3-(4-ethoxyphenyl)-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-4-ylmethyl)thiourea
• 3-(4-ethoxyphenyl)-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-4-ylmethyl)thiourea
• AKOS001494608
• 687579-16-4

• Inchi： 1S/C26H27FN4OS/c1-3-32-22-7-5-21(6-8-22)30-26(33)31(17-19-10-13-28-14-11-19)15-12-23-18(2)29-25-9-4-20(27)16-24(23)25/h4-11,13-14,16,29H,3,12,15,17H2,1-2H3,(H,30,33)
• InChI Key： CUWHBIJHTXKXOF-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)OCC)N(CC1C=CN=CC=1)CCC1=C(C)NC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 462.18896083g/mol
• Monoisotopic Mass: 462.18896083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 85.3Ų

Additional information on 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea

Introduction to 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea (CAS No. 687579-16-4)

1-(4-Ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea, commonly referred to by its CAS number 687579-16-4, is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiourea moiety, an indole ring, and a pyridine group, which collectively contribute to its diverse biological activities and therapeutic applications.

The thiourea functional group in 1-(4-Ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea is known for its ability to form hydrogen bonds and interact with various biological targets. This property makes the compound a promising candidate for the development of new drugs targeting specific receptors or enzymes. Recent studies have highlighted the role of thiourea derivatives in modulating enzyme activity, particularly in the context of protease inhibition and anti-inflammatory effects.

The presence of the indole ring in this compound is particularly noteworthy. Indoles are a class of heterocyclic compounds that are widely found in natural products and have been extensively studied for their pharmacological properties. The fluoro and methyl substitutions on the indole ring can significantly influence the compound's biological activity, stability, and solubility. Research has shown that fluorinated indoles exhibit enhanced binding affinity to certain receptors, making them valuable leads in drug discovery.

The pyridine group in 1-(4-Ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea adds another layer of complexity to its structure. Pyridine derivatives are known for their ability to form stable complexes with metal ions and their potential as ligands in metalloenzymes. This feature can be leveraged in the design of metal-based drugs or as chelating agents in various therapeutic applications.

In terms of its biological activity, 1-(4-Ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(pyridin-4-yl)methylthiourea has shown promising results in several preclinical studies. For instance, it has demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary data suggest that this compound may have antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular interactions of 1-(4-Ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-y l)ethyl - 3 - ( pyridin - 4 - yl ) methyl thiourea . Molecular docking studies have revealed that this compound can effectively bind to key protein targets involved in inflammatory and cancer pathways, providing insights into its mechanism of action.

The synthesis of 1-(4-Ethoxyphenyl)-3-{2-[5-fluoro - 2 - ( methyl ) - 1 H - indol - 3 - yl ] ethyl } - 3 - ( pyridin - 4 - yl ) methyl thiourea involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate thiourea precursors with substituted indoles and pyridines. The use of modern synthetic techniques such as microwave-assisted synthesis and catalysts has significantly improved the efficiency and scalability of the production process.

From a pharmacokinetic perspective, 1-(4-Ethoxyphenyl)-3-{2-[5-fluoro - 2 - ( methyl ) - 1 H - indol - 3 - yl ] ethyl } - 3 - ( pyridin - 4 - yl ) methyl thiourea exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development. Preclinical studies have shown that it can be effectively absorbed from the gastrointestinal tract and distributed to target tissues with minimal side effects.

In conclusion, 1-(4-Ethoxyphenyl)-3-{2-[5-fluoro - 2 - ( methyl ) - 1 H - indol - 3 - yl ] ethyl } - 3 - ( pyridin - 4 - yl ) methyl thiourea (CAS No. 687579-16–4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable lead compound for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to explore its full potential, paving the way for innovative treatments in these areas.